3-Ethyl-5-methyl-6-phenylisoxazolo[4,5-c]pyridin-4(5H)-one

• CAS No.: 62613-76-7
• Molecular Formula: C15H14N2O2
• Molecular Weight: 254.28 g/mol
• IUPAC Name: 3-ethyl-5-methyl-6-phenyl-[1,2]oxazolo[4,5-c]pyridin-4-one
• InChI: InChI=1S/C15H14N2O2/c1-3-11-14-13(19-16-11)9-12(17(2)15(14)18)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
• InChI Key: ZALDBSAAEHULBX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC2=C1C(=O)N(C(=C2)C3=CC=CC=C3)C

Description

3-Ethyl-5-methyl-6-phenylisoxazolo[4,5-c]pyridin-4(5H)-one is a useful research compound. Its molecular formula is C15H14N2O2 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 11.0 g. (0.0405 mole) of 3-ethyl-N-methyl-5-phenacyl-4-isoxazole carboxamide and 120 ml. of 2 M sulfuric acid is refluxed for 18 hours. The mixture is cooled and extracted with methylene chloride. The methylene chloride layer is washed with water and then brine, dried over anhydrous magnesium sulfate, filtered and evaporated in vacuo. The residue is triturated with ether and filtered to give 3-ethyl-5-methyl-6-phenyl-isoxazolo[4,5-c]pyridin-4(5H)-one, m.p. 167° to 169° C.